Cas no 13984-57-1 (Ethyl 5-oxohexanoate)

• Product Name: Ethyl 5-oxohexanoate
• CAS No: 13984-57-1
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD00009213
• CID: 87211
• PubChem ID: 84130
• Update Time: 2025-04-18

Ethyl 5-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-acetylbutyrate
• 5-Oxohexanoic Acid Ethyl Ester
• C8H14O3
• Ethyl 4-acetylbutanoate
• ethyl 5-oxohexanoate
• 5-oxo-hexanoicaciethylester
• 4-Acetylbutyricacidethylester
• 5-Ketocaproic acid ethyl ester
• Hexanoic acid, 5-oxo-, ethyl ester
• Ethyl 4-acetylbutanoate
• Ethyl 4-acetylbutyrate 98%
• Ethyl-4-acetylbutyrate, GC 98%
• MGPSIDGTLFKDEY-UHFFFAOYSA-N
• ethyl 4-acetyl-butanoate
• Ethyl 4-AcetYl-Butyrate
• 5-oxo-hexanoic acid ethyl ester
• 4-acetylbutyric acid ethyl ester
• MGPSIDGTLFKDEY-UHFFFAOYSA-
• Hexanoic acid, 5-oxo-,ethyl ester
• EN300-105271
• NS00024520
• AKOS015915557
• BKN
• J-800372
• EINECS 237-776-7
• 13984-57-1
• DTXSID6065688
• Ethyl 4-acetylbutyrate, 98%
• FT-0626069
• A885944
• SY033235
• MFCD00009213
• AS-44005
• InChI=1/C8H14O3/c1-3-11-8(10)6-4-5-7(2)9/h3-6H2,1-2H3
• SCHEMBL723390
• CS-W010896
• DJ9EME6QBQ
• UNII-DJ9EME6QBQ
• ETHYL4-ACETYLBUTYRATE
• DTXCID8034530
• STL373437
• DB-042489
• 4-Acetylbutyric Acid Ethyl Ester; Ethyl 5-oxocaproate; Ethyl 5-oxohexanoate
• BBL027744
• Ethyl 5-oxohexanoate

• MDL： MFCD00009213
• Inchi： 1S/C8H14O3/c1-3-11-8(10)6-4-5-7(2)9/h3-6H2,1-2H3
• InChI Key： MGPSIDGTLFKDEY-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC(C)=O)=O
• BRN： 1762625

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.4

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.989(lit.)
• Melting Point: No data available
• Boiling Point: 221-222 ℃(lit.)
• Flash Point: 69℃(156.2℉)(lit.)
• Refractive Index: n20/D 1.427(lit.)
• PSA: 43.37000
• LogP: 1.30880
• Solubility: Unable or difficult to mix

Ethyl 5-oxohexanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters